Cas no 140226-10-4 (Thymidine,4'-azido-3'-O-methyl- (9CI))

• Product name: Thymidine,4'-azido-3'-O-methyl- (9CI)
• CAS No: 140226-10-4
• MF: C₁₁H₁₅N₅O₅
• MW: 297.2673
• CID: 142636
• PubChem ID: 453831

Thymidine,4'-azido-3'-O-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine,4'-azido-3'-O-methyl- (9CI)
• 1-[(2R,4S,5R)-5-azido-5-(hydroxymethyl)-4-methoxyoxolan-2-yl]-5-methylpyrimidine-2,4-dione
• 4'-Az-3'MeOT
• 140226-10-4
• DTXSID80161264
• CHEMBL3143908
• 1-[(2R,4S,5R)-5-azido-5-(hydroxymethyl)-4-methoxy-tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
• 4'-Azido-3'-O-methylthymidine

• Inchi： InChI=1S/C11H15N5O5/c1-6-4-16(10(19)13-9(6)18)8-3-7(20-2)11(5-17,21-8)14-15-12/h4,7-8,17H,3,5H2,1-2H3,(H,13,18,19)/t7-,8+,11+/m0/s1
• InChI Key： JJFPSTKXVFBFOY-VAOFZXAKSA-N
• SMILES： [N-]=[N+]=N[C@@]1(O[C@@H](N2C=C(C)C(=O)NC2=O)C[C@@H]1OC)CO

Computed Properties

• Exact Mass: 297.10731860g/mol
• Monoisotopic Mass: 297.10731860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 103Ų
• XLogP3: -0.2